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Compound of Interest

Compound Name: Quaternium-22

Cat. No.: B1198380

Quaternium-22: An In-depth Technical Guide for
Researchers

For Immediate Release

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Quaternium-22, a quaternary ammonium compound with applications in
various research and development sectors, particularly in drug development and formulation
science. This document is intended for researchers, scientists, and professionals in drug
development, offering detailed data, experimental insights, and a deeper understanding of its
functional properties.

Core Physical and Chemical Characteristics

Quaternium-22 is a complex quaternary ammonium salt. It is primarily utilized for its
conditioning and antistatic properties.[1][2] The following tables summarize its key quantitative
data.
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Identifier Value Source
(2-hydroxyethyl)dimethylI[3-

(2,3,4,5,6-

IUPAC Name _ [3]
pentahydroxyhexanamido)prop
ylJazanium chloride
51812-80-7 (Primary)[4];

CAS Number
82970-95-4[4]

Molecular Formula C13H20CIN207 [5]

Molecular Weight 360.83 g/mol [5]

Physical Property Value Source

Appearance Clear, light amber liquid [1114]
Soluble in water, 70% ethanol,
glycerine, propylene glycol,

Solubility and 70% sorbitol. Insoluble in [6]

>95% ethanol, isopropyl
myristate, and mineral oil.

pH (as supplied)

40-5.0

[6]

Specific Gravity (at 25°C)

1.170-1.210

[6]

Commercial Concentration

Typically supplied as a 60%
solids solution in water.

[1](6]

Mechanism of Action: Hair Conditioning

Quaternium-22's efficacy as a conditioning agent stems from its cationic nature. Hair keratin

has a net negative charge, which is more pronounced in damaged hair. The positively charged

Quaternium-22 molecules are electrostatically attracted to these negative sites on the hair

shaft.[7] This interaction leads to the formation of a thin, continuous film on the hair surface,

which smooths the cuticle, reduces static electricity, and improves combability.[1][7]
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Caption: Mechanism of Quaternium-22 in hair conditioning.

Experimental Protocols

Detailed experimental protocols for Quaternium-22 in fundamental research are not widely
published. However, methodologies from safety and cosmetic assessments can be adapted for
research purposes.

Representative Experimental Protocol: Evaluation of
Dermal Irritation Potential

This protocol is a composite based on descriptions of safety studies.[6]

Objective: To assess the potential of a Quaternium-22 containing formulation to cause dermal
irritation.

Materials:

Quaternium-22 test formulation (e.g., 0.5% w/v in distilled water).[6]

Positive control (e.g., 1% sodium dodecyl sulfate).[8]

Negative control (distilled water).[6]

Animal model (e.g., New Zealand White rabbits).[6]

Occlusive patches.
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» Draize scale for scoring dermal reactions.

Procedure:

o Acclimatize animals to laboratory conditions.

o On the day prior to application, clip the fur from the dorsal trunk of each animal.

» Apply a specified amount of the test formulation, positive control, and negative control to
separate, marked sites on the clipped skin of each animal.

o Cover each application site with an occlusive patch.

o After a defined exposure period (e.g., 24 hours), remove the patches and gently wipe the
skin to remove any remaining test substance.

e Score the application sites for erythema and edema at specified time points (e.g., 24, 48,
and 72 hours post-application) using the Draize scale.

e Analyze the scores to determine the irritation potential of the Quaternium-22 formulation.

Applications in Research and Drug Development

While predominantly used in personal care, the properties of Quaternium-22 suggest potential
in pharmaceutical formulations. Its film-forming and stabilizing characteristics could be
investigated for topical drug delivery systems, to enhance the substantivity of active ingredients
on the skin or mucous membranes. Its cationic nature might also be explored for interactions
with negatively charged biological molecules or surfaces in various research contexts.

Synthesis and Impurities

Quaternium-22 is typically synthesized through the reaction of a tertiary amine with an
alkylating agent.[6] A common method involves the reaction of 3-dimethylaminopropylamine
(DMAPA) with other precursors.[1][6] As a result of the manufacturing process, commercial
Quaternium-22 may contain impurities. The Cosmetic Ingredient Review has noted the
presence of DMAPA and ethylene chlorohydrin, with recommended limits in finished cosmetic
products of 0.2% and 0.008% respectively.[1]
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Caption: Simplified synthesis pathway of Quaternium-22.

Stability and Storage

Quaternium-22 demonstrates good stability over a wide pH range.[9] For optimal preservation,
it should be stored in a cool, dry place, protected from light.[4]

Toxicological Profile

Quaternium-22 has been assessed for safety by the Cosmetic Ingredient Review (CIR) Expert
Panel, which concluded it is safe for use in cosmetic products at concentrations up to 5%
solids.[1] Acute oral toxicity studies in rats showed low toxicity.[6] Dermal application studies
indicated that at a concentration of 0.5% it is a slight irritant but did not produce sensitization.[6]
It was also found to be non-mutagenic in the Ames test.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Quaternium-22 physical and chemical characteristics
for research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198380#quaternium-22-physical-and-chemical-
characteristics-for-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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